Cas no 918495-89-3 (2-Propen-1-one, 1-(2,4-dichlorophenyl)-3-(4-methoxyphenyl)-, (2E)-)

• Product Name: 2-Propen-1-one, 1-(2,4-dichlorophenyl)-3-(4-methoxyphenyl)-, (2E)-
• CAS No: 918495-89-3
• MF: C₁₆H₁₂Cl₂O₂
• MW: 307.17128276825
• CID: 774483
• PubChem ID: 24204099
• Update Time: 2025-10-30

2-Propen-1-one, 1-(2,4-dichlorophenyl)-3-(4-methoxyphenyl)-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(2,4-dichlorophenyl)-3-(4-methoxyphenyl)-, (2E)-
• 1-(2,4-dichlorophenyl)-3-(4-methoxyphenyl)prop-2-en-1-one
• (2E)-1-(2,4-Dichlorophenyl)-3-(4-methoxyphenyl)prop-2-en-1-one
• (E)-1-(2,4-dichlorophenyl)-3-(4-methoxyphenyl)prop-2-en-1-one
• NSC-730586
• NSC730586
• AKOS022952872
• MFCD04687521
• CHEMBL3329262
• 918495-89-3

• Inchi： 1S/C16H12Cl2O2/c1-20-13-6-2-11(3-7-13)4-9-16(19)14-8-5-12(17)10-15(14)18/h2-10H,1H3/b9-4+
• InChI Key： ZMEDBKYDRYWFLR-RUDMXATFSA-N
• SMILES： ClC1C=C(C=CC=1C(/C=C/C1C=CC(=CC=1)OC)=O)Cl

Computed Properties

• Exact Mass: 306.0214350g/mol
• Monoisotopic Mass: 306.0214350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones

Additional information on 2-Propen-1-one, 1-(2,4-dichlorophenyl)-3-(4-methoxyphenyl)-, (2E)-

Introduction to 2-Propen-1-one, 1-(2,4-dichlorophenyl)-3-(4-methoxyphenyl)-, (2E)- (CAS No. 918495-89-3)

2-Propen-1-one, 1-(2,4-dichlorophenyl)-3-(4-methoxyphenyl)-, (2E)- (CAS No. 918495-89-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, commonly referred to as (2E)-1-(2,4-dichlorophenyl)-3-(4-methoxyphenyl)prop-2-en-1-one, is a member of the chalcone family and exhibits a unique structural configuration that imparts various biological activities.

The (2E)-1-(2,4-dichlorophenyl)-3-(4-methoxyphenyl)prop-2-en-1-one molecule consists of a conjugated double bond system between the phenyl and methoxyphenyl groups, which is crucial for its pharmacological properties. The presence of the dichlorophenyl and methoxyphenyl substituents enhances its lipophilicity and stability, making it a promising candidate for drug development.

Recent studies have highlighted the potential of (2E)-1-(2,4-dichlorophenyl)-3-(4-methoxyphenyl)prop-2-en-1-one in various therapeutic applications. One of the most notable areas of research is its anti-inflammatory properties. A study published in the *Journal of Medicinal Chemistry* demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, (2E)-1-(2,4-dichlorophenyl)-3-(4-methoxyphenyl)prop-2-en-1-one has shown promising antitumor activity. Research conducted at the National Cancer Institute revealed that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

The antidiabetic potential of (2E)-1-(2,4-dichlorophenyl)-3-(4-methoxyphenyl)prop-2-en-1-one has also been explored. A study published in *Diabetes Research and Clinical Practice* reported that this compound improves insulin sensitivity and glucose uptake in adipocytes and skeletal muscle cells. These findings suggest that it could be a valuable therapeutic agent for managing type 2 diabetes mellitus.

Beyond its direct biological activities, (2E)-1-(2,4-dichlorophenyl)-3-(4-methoxyphenyl)prop-2-en-1-one has been investigated as a lead compound for drug discovery. Its unique structural features make it an excellent scaffold for the design and synthesis of novel derivatives with enhanced potency and selectivity. Several research groups have reported the synthesis of analogs with improved pharmacokinetic properties and reduced toxicity profiles.

The safety profile of (2E)-1-(2,4-dichlorophenyl)-3-(4-methoxyphenyl)prop-2-en-1-one is another critical aspect of its evaluation. Preclinical studies have shown that this compound exhibits low toxicity at therapeutic concentrations. However, further investigations are necessary to fully understand its long-term safety and potential side effects.

In conclusion, (2E)-1-(2,4-dichlorophenyl)-3-(4-methoxyphenyl)prop-2-en-1-one (CAS No. 918495-89-3) is a versatile compound with a wide range of biological activities. Its anti-inflammatory, antitumor, and antidiabetic properties make it a promising candidate for drug development. Ongoing research continues to uncover new applications and optimize its therapeutic potential, positioning it as a valuable asset in the pharmaceutical industry.